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1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-5-(oxan-4-yl)tetrazole

Name: 1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-5-(oxan-4-yl)tetrazole
Brand: Smolecule
SKU: S7035654
Rating: 5 (4 reviews)

Catalog No.

S7035654

CAS No.

M.F

C16H16F2N6O

M. Wt

346.33 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-5-(...

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1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-5-(oxan-4-yl)tetrazole

IUPAC Name

1-[[1-(2,4-difluorophenyl)pyrazol-3-yl]methyl]-5-(oxan-4-yl)tetrazole

Molecular Formula

C16H16F2N6O

Molecular Weight

346.33 g/mol

InChI

InChI=1S/C16H16F2N6O/c17-12-1-2-15(14(18)9-12)23-6-3-13(20-23)10-24-16(19-21-22-24)11-4-7-25-8-5-11/h1-3,6,9,11H,4-5,7-8,10H2

InChI Key

RRNBXNHREZQYSV-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1C2=NN=NN2CC3=NN(C=C3)C4=C(C=C(C=C4)F)F

1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-5-(oxan-4-yl)tetrazole (DPOT) is a compound belonging to the group of tetrazole derivatives. It has been actively researched due to its potential biological activity, including anticancer and antimicrobial properties. DPOT is a heterocyclic compound composed of carbon, hydrogen, nitrogen, and oxygen atoms. Researchers worldwide are actively studying the physical and chemical properties, synthesis, characterization, and biological activities of DPOT.

Physical and Chemical Properties

DPOT is a white crystalline solid with a molecular weight of 335.34 g/mol. The melting point of DPOT is reported to be 120-121 °C. It is slightly soluble in water and exhibits excellent solubility in organic solvents like chloroform, dimethyl sulfoxide (DMSO), and methanol. It possesses a moderate Log P value of 1.83, which indicates moderate lipophilicity.

Synthesis and Characterization

DPOT can be synthesized through various methods, such as the reaction of 4-(oxan-4-yl)benzoic acid with 2,4-difluoroacetophenone and hydrazine hydrate. Researchers have also reported the reaction of 1H-pyrazole-3-carboxaldehyde with 2,4-difluorobenzoyl hydrazine and 4-(oxan-4-yl) benzoic acid under acidic conditions. The newly synthesized DPOT compound is often characterized using techniques like nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectroscopy (MS).

Analytical Methods

Researchers are using advanced analytical techniques to study the various properties of DPOT. HPLC methods have been developed to study the purity of the synthesized DPOT, and also to analyze its stability and decomposition pathways under different conditions. Spectroscopic methods like NMR, IR, and MS are used to determine the chemical structure of DPOT, and its molecular weight and composition.

Biological Properties

DPOT has been studied for its diverse potential biological activities. The compound shows notable anticancer properties, exhibiting potent cytotoxic effects against different cancer cell lines. Research has shown that the compound inhibits tumor growth by inducing apoptosis, cell cycle arrest, and reactive oxygen species (ROS) production. DPOT has also demonstrated antimicrobial activity against multiple bacterial strains, suggesting its potential as an antibiotic agent.

Toxicity and Safety in Scientific Experiments

Toxicity studies on DPOT are scarce, but few reports have demonstrated that the compound exhibits low toxicity profiles. The LD50 (median lethal dose) value is reported to be greater than 5000 mg/kg in mice. The compound has been found to have no significant effects on the morphology and body weight of mice after chronic administration for specific periods. Studies are still ongoing to investigate the safety, pharmacokinetics, and pharmacodynamics of DPOT in humans.

Applications in Scientific Experiments

DPOT compounds have potential applications in various fields of research, including cancer, bacterial infections, and drug discovery. The compound has shown promising anticancer activity, and researchers are exploring its potential as a lead compound for anticancer drug development. DPOT has also been shown to exhibit antibacterial properties, indicating its potential as a broad-spectrum antibiotic agent.

Current State of Research

DPOT is an actively researched compound, and several studies have been carried out to investigate its potential biological activities. Researchers worldwide are exploring the structure-activity relationships of DPOT and its analogs to identify possible pharmacological targets. The compound has shown promising results in vitro, and further studies are needed to evaluate its efficacy and safety in vivo.

Potential Implications in Various Fields of Research and Industry

DPOT has potential implications in various fields of research, including pharmaceuticals, agriculture, and material science. Researchers are exploring the possibility of developing DPOT derivatives as lead compounds for cancer therapy, and also to identify new antibiotic agents. DPOT can be used as a building block to synthesize new materials like dendrimers and polymers.

Limitations and Future Directions

Despite the promising biological activities of DPOT, few limitations need to be addressed. The low solubility of the compound in water could limit the development of DPOT as a therapeutic agent. Moreover, the identification of possible side effects and toxicity profiles of DPOT and its derivatives is necessary for future research. Future studies on DPOT and its analogs should focus on the safety and toxicity profiles of the compound in vivo. The molecular mechanisms of DPOT's anticancer and antimicrobial activities require further investigation. The design and synthesis of new DPOT derivatives with improved properties are also an active area of research.
In summary, the 1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-5-(oxan-4-yl)tetrazole compound holds promising potential in various fields of research, including cancer therapy and antibiotic development. The compound's physical and chemical properties, synthesis, characterization, analytical methods, biological properties, and potential future implications have been discussed in this paper. Research on DPOT is ongoing, and further studies are needed to explore its potential therapeutic applications.